Cas no 25092-42-6 (17-Hydroxy-11β-methyl-19-norprogesterone)

• Product Name: 17-Hydroxy-11β-methyl-19-norprogesterone
• CAS No: 25092-42-6
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 1064803
• PubChem ID: 71315219
• Update Time: 2025-07-29

17-Hydroxy-11β-methyl-19-norprogesterone Chemical and Physical Properties

Names and Identifiers

• 17-Hydroxy-11β-methyl-19-norprogesterone
• (8R,9S,10R,11S,13S,14S,17R)-17-acetyl-17-hydroxy-11,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• DEACETYL NORPROGESTERONE
• 17-Hydroxy-11
• A-methyl-19-norpregn-4-ene-3,20-dione
• DTXSID80747426
• A-methyl-19-norprogesterone
• 25092-42-6
• 17-Hydroxy-11beta-methyl-19-norprogesterone
• (11beta)-17-Hydroxy-11-methyl-19-norpregn-4-ene-3,20-dione

• Inchi： 1S/C21H30O3/c1-12-11-20(3)18(8-9-21(20,24)13(2)22)17-6-4-14-10-15(23)5-7-16(14)19(12)17/h10,12,16-19,24H,4-9,11H2,1-3H3/t12-,16-,17-,18-,19+,20-,21-/m0/s1
• InChI Key： USGPYONVMYBUCZ-UNNCYPMBSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3[C@@H](C)C[C@@]21C)=O

Computed Properties

• Exact Mass: 330.21900
• Monoisotopic Mass: 330.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.69430